Cas no 78979-63-2 (4-Oxazolecarboxylicacid, 2-(4-nitrophenyl)-, ethyl ester)

• Product Name: 4-Oxazolecarboxylicacid, 2-(4-nitrophenyl)-, ethyl ester
• CAS No: 78979-63-2
• MF: C₁₂H₁₀N₂O₅
• MW: 262.21820306778
• MDL: MFCD06738589
• CID: 562830
• PubChem ID: 12748127
• Update Time: 2025-07-23

4-Oxazolecarboxylicacid, 2-(4-nitrophenyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Oxazolecarboxylicacid, 2-(4-nitrophenyl)-, ethyl ester
• 2-(4-Nitro-phenyl)-oxazole-4-carboxylic acid ethyl ester
• 2-(4-NITROPHENYL)OXAZOLE-4-CARBOXYLIC ACID ETHYL ESTER,
• ethyl 2-(4-nitrophenyl)-1,3-oxazole-4-carboxylate
• Ethyl 2-(4-nitrophenyl)oxazole-4-carboxylate
• 2-(4-nitrophenyl)-4-oxazolecarboxylic acid ethyl ester
• A839543
• AB27426
• AG-H-16569
• CTK5E6300
• CS-0455811
• ETHYL2-(4-NITROPHENYL)OXAZOLE-4-CARBOXYLATE
• FD10508
• FT-0745514
• 4-Oxazolecarboxylicacid,2-(4-nitrophenyl)-,ethyl ester
• DTXSID60508815
• 3,5,6-Trichlorooctafluorohexanoylchloride
• 78979-63-2
• DB-075532

• MDL： MFCD06738589
• Inchi： 1S/C12H10N2O5/c1-2-18-12(15)10-7-19-11(13-10)8-3-5-9(6-4-8)14(16)17/h3-7H,2H2,1H3
• InChI Key： JNLOOVCJFBYWCV-UHFFFAOYSA-N
• SMILES： O1C=C(C(=O)OCC)N=C1C1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 262.05900
• Monoisotopic Mass: 262.05897142g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 98.2Ų

Experimental Properties

• PSA: 98.15000
• LogP: 2.94970

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenyl-1,3-oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles Phenyl-1,3-oxazoles

Additional information on 4-Oxazolecarboxylicacid, 2-(4-nitrophenyl)-, ethyl ester

Comprehensive Overview of 4-Oxazolecarboxylicacid, 2-(4-nitrophenyl)-, ethyl ester (CAS No. 78979-63-2)

4-Oxazolecarboxylicacid, 2-(4-nitrophenyl)-, ethyl ester (CAS No. 78979-63-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, characterized by its oxazole core and 4-nitrophenyl substituent, exhibits unique chemical properties that make it valuable in synthetic chemistry. Researchers often refer to it by its shorthand name, ethyl 2-(4-nitrophenyl)oxazole-4-carboxylate, which highlights its functional groups and structural features.

The compound's molecular structure combines an oxazole ring with a carboxylic acid ethyl ester and a nitrophenyl group, creating a versatile scaffold for further chemical modifications. Its CAS No. 78979-63-2 serves as a unique identifier in chemical databases, ensuring accurate tracking across scientific literature. Recent studies have explored its potential as a building block for heterocyclic compounds, particularly in the development of novel bioactive molecules and organic semiconductors.

In the context of current research trends, 4-Oxazolecarboxylicacid, 2-(4-nitrophenyl)-, ethyl ester aligns with growing interest in sustainable synthetic methodologies. Chemists are investigating its role in green chemistry applications, where its moderate reactivity allows for efficient transformations under eco-friendly conditions. The nitrophenyl moiety in particular has been studied for its electron-withdrawing effects, which influence the compound's behavior in photocatalytic reactions and electron transfer processes.

The pharmaceutical industry has shown particular interest in derivatives of ethyl 2-(4-nitrophenyl)oxazole-4-carboxylate due to their potential biological activity. While the parent compound itself isn't typically used directly in drug formulations, its structural features make it an important intermediate in the synthesis of more complex molecules. Researchers are examining its utility in creating compounds with potential anti-inflammatory or antimicrobial properties, though these applications remain in early stages of investigation.

From a spectroscopic perspective, CAS No. 78979-63-2 exhibits characteristic signals that facilitate its identification. The ester carbonyl group typically appears in the 1700-1750 cm^-1 range in IR spectroscopy, while the oxazole protons produce distinct patterns in ¹H NMR spectra. These analytical signatures are crucial for quality control in synthetic procedures and for verifying the compound's purity in research applications.

The stability and handling of 4-Oxazolecarboxylicacid, 2-(4-nitrophenyl)-, ethyl ester have been subjects of practical research. While not classified as highly reactive, proper storage conditions (typically cool, dry environments) are recommended to maintain its integrity over time. The compound's solubility profile - moderately soluble in common organic solvents but poorly soluble in water - informs its practical applications in synthetic chemistry workflows.

Recent advances in computational chemistry have enabled more detailed studies of 78979-63-2's electronic structure. Density functional theory (DFT) calculations have provided insights into its molecular orbitals and charge distribution, which help predict its reactivity patterns. These computational approaches complement experimental work, accelerating the discovery of new applications for this interesting heterocyclic system.

In material science contexts, derivatives of ethyl 2-(4-nitrophenyl)oxazole-4-carboxylate have shown promise as components in organic electronic materials. The conjugated system formed by the oxazole and nitrophenyl groups can contribute to interesting optoelectronic properties, making it a candidate for investigation in OLED technologies and molecular sensors. This aligns with broader industry trends toward developing more efficient organic electronic devices.

The synthesis of 4-Oxazolecarboxylicacid, 2-(4-nitrophenyl)-, ethyl ester typically involves multi-step procedures starting from readily available precursors. Modern synthetic approaches emphasize atom economy and reduced waste generation, reflecting the chemical industry's shift toward more sustainable practices. Researchers continue to optimize these synthetic routes to improve yields and reduce environmental impact.

As interest in heterocyclic chemistry grows, compounds like CAS No. 78979-63-2 serve as important reference points and building blocks. Their well-characterized properties and established synthetic protocols make them valuable tools for both academic and industrial research. Future directions may explore its incorporation into more complex molecular architectures or its potential in catalytic applications.